Cas no 586961-57-1 (5-Hexen-2-one, 1-[3-(trifluoromethyl)phenyl]-)

• Product Name: 5-Hexen-2-one, 1-[3-(trifluoromethyl)phenyl]-
• CAS No: 586961-57-1
• MF: C₁₃H₁₃F₃O
• MW: 242.236934423447
• CID: 1612059
• Update Time: 2024-09-13

5-Hexen-2-one, 1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-one, 1-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C13H13F3O/c1-2-3-7-12(17)9-10-5-4-6-11(8-10)13(14,15)16/h2,4-6,8H,1,3,7,9H2
• InChI Key： RRDNDUWJLPCGDG-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C(F)(F)F)=C1)C(=O)CCC=C

Computed Properties

• Exact Mass: 242.09189

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 268.5±35.0 °C(Predicted)
• PSA: 17.07